Cas no 80213-78-1 (1,4-Naphthalenedione, 5-methoxy-2-methyl-3-propyl-)

• Product name: 1,4-Naphthalenedione, 5-methoxy-2-methyl-3-propyl-
• CAS No: 80213-78-1
• MF: C₁₅H₁₆O₃
• MW: 244.28574
• CID: 583628
• PubChem ID: 12757193

1,4-Naphthalenedione, 5-methoxy-2-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-methoxy-2-methyl-3-propyl-
• 5-methoxy-2-methyl-3-propylnaphthalene-1,4-dione
• 80213-78-1
• DTXSID40509067

• Inchi： InChI=1S/C15H16O3/c1-4-6-10-9(2)14(16)11-7-5-8-12(18-3)13(11)15(10)17/h5,7-8H,4,6H2,1-3H3
• InChI Key： WNTVOXRIDGLFGO-UHFFFAOYSA-N
• SMILES： CCCC1=C(C(=O)C2=C(C1=O)C(=CC=C2)OC)C

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 3.1